(2S)-2-(2-Chloropropanoylamino)-N-methyl-N,3-diphenylpropanamide

• IUPAC Name: (2S)-2-(2-chloropropanoylamino)-N-methyl-N,3-diphenylpropanamide
• InChI: InChI=1S/C19H21ClN2O2/c1-14(20)18(23)21-17(13-15-9-5-3-6-10-15)19(24)22(2)16-11-7-4-8-12-16/h3-12,14,17H,13H2,1-2H3,(H,21,23)/t14?,17-/m0/s1
• InChI Key: STDUAOAHVHURTM-JRZJBTRGSA-N
• Canonical SMILES: CC(C(=O)NC(CC1=CC=CC=C1)C(=O)N(C)C2=CC=CC=C2)Cl
• Isomeric SMILES: CC(C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N(C)C2=CC=CC=C2)Cl
• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It often includes the starting materials, reaction conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and Raman spectroscopy to determine the spatial arrangement of atoms in a molecule and the length, type, and spatial orientation of covalent bonds.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction conditions, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, density, and refractive index. Chemical properties might include its acidity or basicity, reactivity with other substances, and flammability.

Mechanism of Action

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Safety and Hazards

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Future Directions

This involves predicting or suggesting future research directions or applications of the compound based on its properties and current research trends.